Cas no 174311-38-7 (1H-Indole,2,3-dihydro-1,2-dimethyl-, (2R)-)

1H-Indole,2,3-dihydro-1,2-dimethyl-, (2R)- structure
174311-38-7 structure
Product Name:1H-Indole,2,3-dihydro-1,2-dimethyl-, (2R)-
CAS No:174311-38-7
MF:C10H13N
MW:147.216922521591
CID:111702
PubChem ID:9793836
Update Time:2025-04-18

1H-Indole,2,3-dihydro-1,2-dimethyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,2,3-dihydro-1,2-dimethyl-, (2R)-
    • 1H-Indole,2,3-dihydro-1,2-dimethyl-,(2R)-(9CI)
    • (R)-1,2-Dimethylindoline
    • 174311-38-7
    • SCHEMBL7733992
    • (2R)-1,2-DIMETHYL-2,3-DIHYDROINDOLE
    • Inchi: 1S/C10H13N/c1-8-7-9-5-3-4-6-10(9)11(8)2/h3-6,8H,7H2,1-2H3/t8-/m1/s1
    • InChI Key: ZDOWGOCJXFRDOM-MRVPVSSYSA-N
    • SMILES: N1(C)C2C=CC=CC=2C[C@H]1C

Computed Properties

  • Exact Mass: 147.104799419g/mol
  • Monoisotopic Mass: 147.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 3.2Ų
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